Cas no 885267-14-1 (2-(6-chloro-2-pyridyl)acetic acid)

• Product Name: 2-(6-chloro-2-pyridyl)acetic acid
• CAS No: 885267-14-1
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD08706288
• CID: 710592
• PubChem ID: 17750072
• Update Time: 2025-11-02

2-(6-chloro-2-pyridyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Chloropyridin-2-yl)acetic acid
• (6-CHLOROPYRIDIN-2-YL)ACETIC ACID
• 2-Pyridineacetic acid,6-chloro-
• (6-Chloro-2-pyridinyl)acetic acid
• 2-(6-Chloro-2-pyridyl)acetic Acid
• AK117649
• 6-Chloropyridine-2-acetic acid
• VXIZNALVARXJBD-UHFFFAOYSA-N
• 2-Pyridineacetic acid, 6-chloro-
• FCH863321
• AX8161723
• Z5259
• ST24027589
• 6-Chloro-2-pyridineacetic acid (ACI)
• SCHEMBL868262
• DB-010090
• EN300-113577
• SY058123
• CS-0149601
• AKOS006289784
• DTXSID50590224
• DS-5042
• MFCD08706288
• F14480
• 885267-14-1
• 2-(6-chloro-2-pyridyl)acetic acid

• MDL： MFCD08706288
• Inchi： 1S/C7H6ClNO2/c8-6-3-1-2-5(9-6)4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： VXIZNALVARXJBD-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(Cl)N=1)O

Computed Properties

• Exact Mass: 171.009
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.3

Experimental Properties

• Density: 1.405
• Boiling Point: 312.4℃ at 760 mmHg
• Flash Point: 142.8°C
• Refractive Index: 1.575

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-chloro-2-pyridyl)acetic acid

Comprehensive Overview of 2-(6-Chloro-2-pyridyl)acetic acid (CAS No. 885267-14-1): Properties, Applications, and Industry Insights

2-(6-Chloro-2-pyridyl)acetic acid (CAS No. 885267-14-1) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical synthesis, agrochemical development, and material science. This chlorinated pyridine derivative has garnered significant attention due to its unique molecular structure, which features a chloro-substituted pyridine ring and a reactive acetic acid moiety. Researchers and industry professionals frequently search for terms like "2-(6-chloro-2-pyridyl)acetic acid synthesis", "CAS 885267-14-1 applications", and "pyridine derivatives in drug discovery", reflecting its growing relevance in cutting-edge chemical research.

The compound's physicochemical properties make it a valuable intermediate in organic synthesis. With a molecular formula of C7H6ClNO2, it exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in non-polar solvents. Recent studies highlight its role as a key building block for developing novel heterocyclic compounds, particularly in the creation of potential enzyme inhibitors and biologically active molecules. The presence of both electron-withdrawing chloro group and carboxylic acid functionality enables diverse chemical transformations, including esterification, amidation, and nucleophilic substitution reactions.

In pharmaceutical applications, 2-(6-chloro-2-pyridyl)acetic acid serves as a crucial precursor for small molecule drug development. Its structural motif appears in several medicinal chemistry projects targeting neurological disorders and metabolic diseases. The compound's ability to form metal-chelating complexes has also sparked interest in catalysis research and coordination chemistry. Current trends show increased searches for "pyridine carboxylic acids in drug design" and "chloropyridine derivatives 2024", indicating sustained scientific curiosity about this chemical class.

The agrochemical industry utilizes CAS 885267-14-1 in developing advanced crop protection agents. Its structural features contribute to the synthesis of novel pesticides with improved target specificity and environmental profiles. Recent patents demonstrate its incorporation into systemic insecticides that leverage the chloropyridine scaffold's bioactivity. This aligns with growing market demands for sustainable agricultural chemicals, as evidenced by search trends for "green chemistry in agrochemicals" and "chloropyridine-based plant protection".

From a synthetic chemistry perspective, 2-(6-chloro-2-pyridyl)acetic acid offers multiple advantages. The chloro substituent at the 6-position allows for selective functionalization through cross-coupling reactions, while the acetic acid group provides an anchor point for further derivatization. Modern flow chemistry techniques and microwave-assisted synthesis methods have been successfully applied to its production, addressing industry needs for scalable processes and atom-efficient transformations.

Quality control and analytical characterization of 885267-14-1 typically involve HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile recommends storage under anhydrous conditions at controlled temperatures, with particular attention to preventing decarboxylation or hydrolysis of sensitive functional groups. These handling considerations respond to frequent queries about "pyridine carboxylic acid stability" and "storage conditions for heterocyclic acids" in technical forums.

Emerging research explores the compound's potential in material science applications, particularly as a ligand precursor for organic electronic materials and coordination polymers. Its ability to form hydrogen-bonded networks and metal-organic frameworks (MOFs) positions it as an interesting candidate for advanced material design. This correlates with increasing search volumes for "functional organic building blocks" and "pyridine derivatives in materials chemistry" across scientific databases.

The commercial availability of 2-(6-chloro-2-pyridyl)acetic acid through specialized chemical suppliers has expanded in recent years, with manufacturers offering various packaging options from milligram quantities to kilogram-scale supplies. Current market analysis indicates growing demand from contract research organizations and academic laboratories engaged in high-throughput screening programs. This commercial aspect addresses common search queries such as "where to buy 885267-14-1" and "bulk pyridine derivative suppliers".

Environmental and regulatory considerations for CAS 885267-14-1 follow standard protocols for industrial chemicals. While not classified as hazardous under current GHS guidelines, proper laboratory safety measures including personal protective equipment (PPE) are recommended during handling. The compound's ecological impact and biodegradation pathways represent active research areas, particularly in context of green chemistry principles and sustainable chemical development.

Future prospects for 2-(6-chloro-2-pyridyl)acetic acid appear promising, with potential applications expanding into bioconjugation chemistry, prodrug development, and smart material systems. The compound's versatility continues to inspire innovative research approaches, as reflected in growing academic citations and patent filings. For researchers seeking structural analogs or derivatization strategies, this pyridine derivative remains a valuable tool in molecular design and chemical innovation across multiple scientific disciplines.